Cas no 13141-38-3 (2-(2-Phenylethynyl)aniline)
2-(2-Phenylethynyl)aniline structure
Product Name:2-(2-Phenylethynyl)aniline
CAS No:13141-38-3
MF:C14H11N
MW:193.243843317032
MDL:MFCD00168849
CID:1232560
PubChem ID:1211370
Update Time:2025-09-27
2-(2-Phenylethynyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-(phenylethynyl)-
- 2-(phenylethynyl)aniline
- 2-(2-phenylethynyl)aniline
- 2-Phenylethynyl-phenylamine
- Benzenamine, 2-(2-phenylethynyl)-
- MLS000544255
- 2-(2-phenylethynyl)phenylamine
- BZDTZZOSIAUOBS-UHFFFAOYSA-N
- HMS3343O05
- HMS2203D07
- STK006694
- CMLD4_000166
- NE37234
- Acetylene, 1-(2-aminophenyl)-2-phenyl-
- SMR000163894
- AK193571
- ST51001925
- Z1318147467
- SY115556
- CS-0156580
- SCHEMBL929235
- CHEMBL1565578
- UPCMLD00CC-135
- F21387
- AKOS000221756
- DB-239174
- EN300-97706
- NCGC00074310-01
- MFCD00168849
- 1-(2-Aminophenyl)-2-phenylethyne
- Z332376762
- UPCMLD00CC-135:002
- AI-034/31406014
- SDCCGMLS-0091415.P001
- doi:10.14272/BZDTZZOSIAUOBS-UHFFFAOYSA-N.1
- DS-10387
- 13141-38-3
- 2-(2-Phenylethynyl)benzenamine
- 10.14272/BZDTZZOSIAUOBS-UHFFFAOYSA-N.1
- F2167-5395
- 2-(2-Phenylethynyl)aniline
-
- MDL： MFCD00168849
- Inchi： 1S/C14H11N/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-9H,15H2
- InChI Key： BZDTZZOSIAUOBS-UHFFFAOYSA-N
- SMILES： NC1C=CC=CC=1C#CC1C=CC=CC=1
Computed Properties
- Exact Mass: 453.16482
- Monoisotopic Mass: 193.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
- XLogP3: 3.3
Experimental Properties
- Boiling Point: 359.7°C at 760 mmHg
- PSA: 12.36
2-(2-Phenylethynyl)aniline Security Information
- Hazard Statement： H315-H319-H335
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
2-(2-Phenylethynyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GC642-5g |
2-(2-Phenylethynyl)aniline |
13141-38-3 | 95+% | 5g |
3693CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GC642-50mg |
2-(2-Phenylethynyl)aniline |
13141-38-3 | 95+% | 50mg |
122.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GC642-250mg |
2-(2-Phenylethynyl)aniline |
13141-38-3 | 95+% | 250mg |
465CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GC642-1g |
2-(2-Phenylethynyl)aniline |
13141-38-3 | 95+% | 1g |
924.0CNY | 2021-07-10 | |
| Alichem | A019115241-5g |
2-Phenylethynyl-phenylamine |
13141-38-3 | 95% | 5g |
330.00 USD | 2021-06-17 | |
| Alichem | A019115241-10g |
2-Phenylethynyl-phenylamine |
13141-38-3 | 95% | 10g |
539.00 USD | 2021-06-17 | |
| Fluorochem | 030105-250mg |
2-Phenylethynyl-phenylamine |
13141-38-3 | 95+% | 250mg |
￡152.00 | 2022-03-01 | |
| Fluorochem | 030105-1g |
2-Phenylethynyl-phenylamine |
13141-38-3 | 95+% | 1g |
￡252.00 | 2022-03-01 | |
| Ambeed | A101776-100mg |
2-Phenylethynyl-phenylamine |
13141-38-3 | 95% | 100mg |
$12.0 | 2025-02-25 | |
| Ambeed | A101776-250mg |
2-Phenylethynyl-phenylamine |
13141-38-3 | 95% | 250mg |
$19.0 | 2025-02-25 |
2-(2-Phenylethynyl)aniline Related Literature
-
Diako Ebrahimi,Danielle F. Kennedy,Barbara A. Messerle,D. Brynn Hibbert Analyst 2008 133 817
-
Diako Ebrahimi,Danielle F. Kennedy,Barbara A. Messerle,D. Brynn Hibbert Analyst 2008 133 817
-
Serin L. Dabb,Joanne H. H. Ho,Richard Hodgson,Barbara A. Messerle,J?rg Wagler Dalton Trans. 2009 634
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Danielle F. Kennedy,Ainara Nova,Anthony C. Willis,Odile Eisenstein,Barbara A. Messerle N-vinylindole formation via tandem imine formation and cycloisomerisation of o-ethynylanilines. Danielle F. Kennedy Ainara Nova Anthony C. Willis Odile Eisenstein Barbara A. Messerle Dalton Trans. 2009 10296
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5. Convenient synthesis of 2-substituted indoles from 2-ethynylanilines with tetrabutylammonium fluorideAkito Yasuhara,Yuichi Kanamori,Masashi Kaneko,Atsushi Numata,Yoshinori Kondo,Takao Sakamoto J. Chem. Soc. Perkin Trans. 1 1999 529
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